Cas no 2228993-09-5 (tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate
• CAS No: 2228993-09-5
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6302001
• PubChem ID: 165686774
• Update Time: 2025-08-05

tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate
• EN300-1884531
• 2228993-09-5
• tert-butyl N-[4-(4-aminobutyl)-2-methylphenyl]carbamate

• Inchi： 1S/C16H26N2O2/c1-12-11-13(7-5-6-10-17)8-9-14(12)18-15(19)20-16(2,3)4/h8-9,11H,5-7,10,17H2,1-4H3,(H,18,19)
• InChI Key： HGBZRLQVEZKCHI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)CCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate

Professional Introduction to Compound with CAS No. 2228993-09-5 and Product Name: Tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate

The compound with the CAS number 2228993-09-5 and the product name Tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular framework of this compound includes a tert-butyl group, a methylphenyl ring, and an aminobutyl side chain, each contributing to its unique chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as pharmacological agents. The N-4-(4-aminobutyl)-2-methylphenylcarbamate moiety in this compound is particularly noteworthy, as it suggests a potential for interaction with biological targets such as enzymes and receptors. This interaction is critical for modulating various physiological processes, making the compound a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. The presence of the tert-butyl group not only enhances the lipophilicity of the molecule but also provides steric stability, which is often essential for drug efficacy. Additionally, the methylphenyl ring contributes to the compound's ability to cross cell membranes, a crucial property for many therapeutic agents.

Recent studies have highlighted the importance of carbamate-based compounds in addressing various therapeutic challenges. For instance, carbamates have been shown to exhibit inhibitory effects on certain enzymes involved in inflammation and pain pathways. The N-4-(4-aminobutyl)-2-methylphenylcarbamate moiety in our compound may similarly interfere with these pathways, offering a potential therapeutic benefit.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the synthetic route but also enhance the overall quality of the final product.

From a biochemical perspective, the compound's interaction with biological targets is governed by principles of molecular recognition. The specific arrangement of atoms in the tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate structure allows it to bind selectively to target proteins or enzymes, modulating their activity accordingly. This selective binding is often achieved through hydrogen bonding, hydrophobic interactions, and other non-covalent forces that stabilize the enzyme-ligand complex.

In clinical trials and preclinical studies, compounds with similar structures have demonstrated promising results in treating conditions such as neurodegenerative diseases, cardiovascular disorders, and inflammatory conditions. The potential of our compound to exhibit similar therapeutic effects is currently under investigation. Researchers are exploring its efficacy in animal models and cell culture systems to evaluate its safety and pharmacological properties.

The development of new pharmaceuticals is a multi-step process that involves extensive testing and regulatory approval. The tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate compound is no exception. Before it can be approved for clinical use, it must undergo rigorous testing to assess its toxicity, pharmacokinetics, and overall therapeutic profile. These studies are essential for ensuring that the compound is both safe and effective for human consumption.

Advances in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at an atomic level. These predictions can guide experimental design and help optimize the compound's structure for better efficacy.

The environmental impact of pharmaceutical compounds is another critical consideration during their development. Efforts are being made to design molecules that are biodegradable and have minimal environmental persistence. The synthesis of tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate has been optimized to minimize waste generation and reduce hazardous byproducts, aligning with sustainable chemistry principles.

In conclusion, the compound with CAS number 2228993-09-5 and product name Tert-butyl N-4-(4-aminobutyl)-2-methylphenylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As scientists continue to explore its therapeutic potential, this compound may contribute to new treatments for various diseases.